3-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one

• IUPAC Name: 3-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)chromen-2-one
• InChI: InChI=1S/C16H9N3O3/c20-16-11(9-10-5-1-2-7-13(10)21-16)15-18-14(19-22-15)12-6-3-4-8-17-12/h1-9H
• InChI Key: MNNQYKHFWVVKBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=NC(=NO3)C4=CC=CC=N4
• Molecular Formula: C16H9N3O3
• Molecular Weight: 291.26 g/mol

Description

The compound “3-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one” is a complex organic molecule that contains several functional groups and rings, including a pyridine ring, an oxadiazole ring, and a chromenone ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine, oxadiazole, and chromenone rings would contribute to the rigidity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the pyridine ring is a common site for substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the various rings and functional groups could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, it might interact with a specific biological target to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it’s handled. Proper safety measures should always be taken when handling chemical compounds.

Future Directions

The future research directions for this compound could include further studies to better understand its properties, potential uses, and mechanisms of action.